Cas no 14293-24-4 ((2,5-Dimethoxyphenyl)acetone)

• Product Name: (2,5-Dimethoxyphenyl)acetone
• CAS No: 14293-24-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD00026239
• CID: 180758
• PubChem ID: 268577
• Update Time: 2025-06-08

(2,5-Dimethoxyphenyl)acetone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2,5-dimethoxyphenyl)-
• 1-(2,5-dimethoxyphenyl)propan-2-one
• 2,5-DIMETHOXYPHENYLACETONE
• (2,5-Dimethoxy-phenyl)-aceton
• 1-(2',5'-dimethoxyphenyl)propan-2-one
• 2,4-DIMETHOXYPHENETHYLAMINE
• 2-Propanone,(2,5-dimethoxy)phenyl
• 1-(2,5-Dimethoxyphenyl)acetone
• Methyl 2,5-dimethoxybenzyl ketone
• 1-(2,5-Dimethoxyphenyl)-2-propanone
• MFCD00026239
• 2-Propanone, 1-(2,5-dimethoxyphenyl)-
• 2,5-Dimethoxyphenyl acetone
• SCHEMBL5743959
• AKOS006343056
• NSC 108872
• NSC-108872
• NS-01888
• (2,5-Dimethoxyphenyl)acetone
• 14293-24-4
• 1-(2,5-Dimethoxyphenyl)acetone #
• DTXSID20884743
• RUCPISZJMCQMPY-UHFFFAOYSA-N
• EN300-1999632
• 2-Propanone, (2,5-dimethoxy)phenyl-
• NSC108872

• MDL： MFCD00026239
• Inchi： 1S/C11H14O3/c1-8(12)6-9-7-10(13-2)4-5-11(9)14-3/h4-5,7H,6H2,1-3H3
• InChI Key： RUCPISZJMCQMPY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC(C)=O)OC

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.056
• Boiling Point: 290.1°C at 760 mmHg
• Flash Point: 120.1°C
• Refractive Index: 1.497
• PSA: 35.53000
• LogP: 1.83530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2,5-Dimethoxyphenyl)acetone

Recent Advances in the Study of (2,5-Dimethoxyphenyl)acetone (CAS: 14293-24-4) in Chemical Biology and Pharmaceutical Research

The compound (2,5-Dimethoxyphenyl)acetone (CAS: 14293-24-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have demonstrated that (2,5-Dimethoxyphenyl)acetone serves as a crucial intermediate in the synthesis of various pharmacologically active compounds. Its structure, featuring both methoxy and phenylacetone moieties, makes it particularly valuable for the development of novel psychoactive substances and central nervous system (CNS) targeting drugs. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of serotonin receptor agonists with potential antidepressant effects.

Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the purity and stability of (2,5-Dimethoxyphenyl)acetone. Researchers have developed improved synthetic routes that yield higher purity product while reducing environmental impact, as reported in a recent Green Chemistry publication. These methodological advances are crucial for ensuring the compound's suitability for pharmaceutical applications.

Pharmacological investigations have revealed interesting structure-activity relationships for derivatives of (2,5-Dimethoxyphenyl)acetone. Molecular docking studies suggest that modifications to the methoxy groups can significantly alter binding affinities to various neurotransmitter receptors. This finding, published in Bioorganic & Medicinal Chemistry Letters, opens new possibilities for designing selective receptor modulators with improved therapeutic profiles.

The compound's metabolism and pharmacokinetic properties have also been subjects of recent research. Studies utilizing in vitro liver microsome models have identified major metabolic pathways, providing valuable information for drug design and toxicity assessment. These findings are particularly relevant given the increasing regulatory scrutiny of phenylacetone derivatives in pharmaceutical development.

Looking forward, researchers are exploring the potential of (2,5-Dimethoxyphenyl)acetone in developing treatments for neurological disorders. Preliminary in vivo studies in animal models have shown promising results for certain derivatives in modulating neurotransmitter systems. However, further research is needed to fully understand the therapeutic potential and safety profile of these compounds before clinical translation.